2-[7-(3-fluorophenyl)-3,8-dioxo-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[7-(3-fluorophenyl)-3,8-dioxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H13F4N5O3/c21-12-4-3-5-13(10-12)27-8-9-28-17(18(27)31)26-29(19(28)32)11-16(30)25-15-7-2-1-6-14(15)20(22,23)24/h1-10H,11H2,(H,25,30)
• InChI Key: CBNKAAKQXNKFPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C(=O)N3C=CN(C(=O)C3=N2)C4=CC(=CC=C4)F
• Molecular Formula: C20H13F4N5O3
• Molecular Weight: 447.3 g/mol

Description

The compound “2-[7-(3-fluorophenyl)-3,8-dioxo-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide” is also known as Birinapant. It is a potent inhibitor of Neurokinin Receptor.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 623.0±65.0 °C and a predicted density of 1.56±0.1 g/cm3. It is soluble in DMSO to a maximum concentration of 20.0 mg/mL.

Scientific Research Applications

Antiproliferative Activities Against Cancer Cells

. Further studies could explore its potential as a targeted therapy or adjuvant treatment.

Heterocyclic System Synthesis

The compound is part of a new heterocyclic system, 9H-benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone. . Investigating its structural properties and reactivity could lead to novel applications.

Alicyclic Derivatives

A three-step reaction sequence involving five reactive centers (amide, amine, carbonyl, azide, and alkyne) led to the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine. . These compounds may have potential in drug design or materials science.

Enantiomeric Quinazolinotriazolobenzodiazepine

. Chiral compounds often find applications in asymmetric synthesis and pharmacology.

Atom-Economical Cascade Process

. This approach could inspire green chemistry strategies in other syntheses.

Structural Characterization

. Understanding their spatial arrangement informs their reactivity and potential interactions.

Mechanism of Action

Target of Action

The primary target of this compound, also known as Fezolinetant , is the Neurokinin-3 (NK-3) receptor . The NK-3 receptor is a G-protein-coupled receptor in the tachykinin family of neuropeptides, which plays a crucial role in various physiological processes, including pain perception, stress response, and regulation of endocrine function .

Mode of Action

Fezolinetant acts as a selective antagonist at the NK-3 receptor . By binding to this receptor, it prevents the action of its natural ligand, Neurokinin B (NKB), thereby inhibiting the downstream signaling pathways . This results in the modulation of the physiological processes controlled by NK-3 receptors .

Biochemical Pathways

The antagonistic action of Fezolinetant on the NK-3 receptor affects several biochemical pathways. Primarily, it inhibits the activation of phospholipase C (PLC), which is typically triggered by the binding of NKB to the NK-3 receptor . This leads to a decrease in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), secondary messengers involved in the release of intracellular calcium and activation of protein kinase C (PKC), respectively . The overall effect is a modulation of cellular functions regulated by these pathways .

Pharmacokinetics

This suggests that the compound is well-absorbed from the gastrointestinal tract, widely distributed within the body, metabolized, and eventually excreted .

Result of Action

The molecular and cellular effects of Fezolinetant’s action primarily involve the inhibition of NK-3 receptor-mediated signaling pathways . This can lead to a variety of effects depending on the tissue and the specific role of the NK-3 receptor in that tissue . For instance, in tissues where NK-3 receptor signaling promotes pain perception or stress responses, Fezolinetant may have analgesic or anxiolytic effects .

Action Environment

The action, efficacy, and stability of Fezolinetant can be influenced by various environmental factors. These may include the pH and composition of the gastrointestinal tract (which can affect absorption), the presence of binding proteins in the blood (which can affect distribution), the activity of metabolic enzymes (which can affect metabolism), and renal and hepatic function (which can affect excretion) . .